Cas no 16584-05-7 (1H-Benzotriazole,1-ethyl-)

1H-Benzotriazole,1-ethyl- structure
1H-Benzotriazole,1-ethyl- structure
1H-Benzotriazole,1-ethyl-
16584-05-7
C8H9N3
147.17716
157368
27939

1H-Benzotriazole,1-ethyl- Properties

Names and Identifiers

    • 1H-Benzotriazole,1-ethyl-
    • 1-Ethyl-1H-benzotriazole
    • 1-ethylbenzotriazole
    • 1-ethyl-1H-1,2,3-benzotriazole
    • 1H-1,2,3-benzotriazole, 1-ethyl-
    • BRN 0127548
    • 4-26-00-00096 (Beilstein Handbook Reference)
    • InChI=1/C8H9N3/c1-2-11-8-6-4-3-5-7(8)9-10-11/h3-6H,2H2,1H
    • 1H-BENZOTRIAZOLE, 1-ETHYL-
    • DTXSID40168032
    • BDBM50234606
    • 1-Ethyl-1H-benzo[d][1,2,3]triazole
    • starbld0041491
    • SCHEMBL45852
    • Benzotriazole, 1-ethyl-
    • 16584-05-7
    • CHEMBL4097403
    • +Expand
    • VGCWCUQMEWJQSU-UHFFFAOYSA-N
    • InChI=1S/C8H9N3/c1-2-11-8-6-4-3-5-7(8)9-10-11/h3-6H,2H2,1H3
    • C(N1C2C=CC=CC=2N=N1)C

Computed Properties

  • 147.07977
  • 0
  • 2
  • 1
  • 147.08
  • 11
  • 137
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 1.6
  • 30.7A^2

Experimental Properties

  • 30.71
  • 1.634
  • 279.7°Cat760mmHg
  • 122.9°C
  • 1.19

1H-Benzotriazole,1-ethyl- Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0079UQ-250mg
1H-Benzotriazole,1-ethyl-
 16584-05-7 98%
250mg
 $299.00 2024-06-19
A2B Chem LLC
AD38562-250mg
1H-Benzotriazole,1-ethyl-
 16584-05-7 98%
250mg
 $260.00 2024-04-20
eNovation Chemicals LLC
Y1264689-250mg
1H-Benzotriazole,1-ethyl-
 16584-05-7 98%
250mg
 $570

1H-Benzotriazole,1-ethyl- Synthesis

Synthetic Circuit 1

127236-78-6 127236-78-6
16584-05-7 16584-05-7
88064-00-0 88064-00-0
13351-73-0 13351-73-0
Reaction Conditions
1.1 Reagents: N,N-Diethylaniline
Reference
Chemistry of benzotriazoles. Benzotriazol-1-ylmethylammonium salts synthesis and reactivity
Katritzky, Alan R.; et al, Journal of Heterocyclic Chemistry, 1989, 26(6), 1579-88

Synthetic Circuit 2

54187-96-1 54187-96-1
120-94-5 120-94-5
16584-05-7 16584-05-7
88064-00-0 88064-00-0
13351-73-0 13351-73-0
Reaction Conditions
1.1 Reagents: Sodium iodide Solvents: Acetone
1.2 -
2.1 Reagents: N,N-Diethylaniline
Reference
Chemistry of benzotriazoles. Benzotriazol-1-ylmethylammonium salts synthesis and reactivity
Katritzky, Alan R.; et al, Journal of Heterocyclic Chemistry, 1989, 26(6), 1579-88

Synthetic Circuit 3

19213-23-1 19213-23-1
74-88-4 74-88-4
16584-05-7 16584-05-7
88064-00-0 88064-00-0
13351-73-0 13351-73-0
Reaction Conditions
1.1 Reagents: Acetonitrile
2.1 Reagents: N,N-Diethylaniline
Reference
Chemistry of benzotriazoles. Benzotriazol-1-ylmethylammonium salts synthesis and reactivity
Katritzky, Alan R.; et al, Journal of Heterocyclic Chemistry, 1989, 26(6), 1579-88

1H-Benzotriazole,1-ethyl- Raw materials

1H-Benzotriazole,1-ethyl- Preparation Products

1H-Benzotriazole,1-ethyl- Related Literature

  • 1. Addition reactions of heterocyclic compounds. Part L. Reactions of 1-alkylbenzotriazoles and benzo[c]cinnolines with dimethyl acetylenedicarboxylate
    P. J. Abbott,R. M. Acheson,M. W. Foxton,N. R. Raulins,G. E. Robinson J. Chem. Soc. Perkin Trans. 1 1972 2182
  • 2. The chemistry of N-substituted benzotriazoles. Part 1.1-(Chloromethyl)benzotriazole
    Alan R. Katritzky,Stanislaw Rachwal,Kenneth C. Caster,Fatma Mahni,Kam Wah Law,Olga Rubio J. Chem. Soc. Perkin Trans. 1 1987 781

16584-05-7 (1H-Benzotriazole,1-ethyl-) Related Products

Recommended suppliers
pengshengyue
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://www.haoxiangbio.com
Hebei Ganmiao New material Technology Co., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://www.hbganmiao.com/
Shandong Aoyou Chemical Co,. Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://en.aoyouchem.com/